[1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol

• IUPAC Name: [1-[(2-chloro-1,3-thiazol-5-yl)methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C10H15ClN2OS/c11-10-12-4-9(15-10)6-13-3-1-2-8(5-13)7-14/h4,8,14H,1-3,5-7H2
• InChI Key: HGGAHSWPGYBJKS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CN=C(S2)Cl)CO
• Molecular Formula: C10H15ClN2OS
• DSSTOX Substance ID: DTXSID70671625
• Molecular Weight: 246.76 g/mol
• CAS RN: 939986-52-4

Description

[1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol, also known as CTM, is a chemical compound that has been extensively studied for its potential therapeutic applications. CTM has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for use in various fields of research.

Mechanism of Action

The exact mechanism of action of [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol is not fully understood. However, studies have shown that [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol interacts with various molecular targets in the body, including ion channels and enzymes. [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol has been shown to modulate the activity of these targets, leading to its observed biochemical and physiological effects.
Biochemical and Physiological Effects:
[1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol has been shown to have a wide range of biochemical and physiological effects. In neuroscience, [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol has been shown to enhance cognitive function, improve memory, and have neuroprotective effects. In cancer research, [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol has been shown to have anti-tumor activity and the ability to sensitize cancer cells to chemotherapy. [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol has also been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

[1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol has several advantages for use in lab experiments. It is a highly stable compound that can be easily synthesized in large quantities. [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol has also been extensively studied, making it a well-characterized compound for use in various fields of research. However, [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol also has limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol. In neuroscience, further studies are needed to fully understand the mechanisms underlying [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol's neuroprotective and cognitive-enhancing effects. In cancer research, further studies are needed to determine the optimal dosing and treatment regimens for [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol. Additionally, [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol's potential for use in other fields, such as cardiovascular disease and diabetes research, should be explored.

Scientific Research Applications

[1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol has been studied extensively for its potential therapeutic applications in various fields of research, including neuroscience and cancer research. In neuroscience, [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol has been shown to have neuroprotective effects and the ability to enhance cognitive function. In cancer research, [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methanol has been shown to have anti-tumor activity and the ability to sensitize cancer cells to chemotherapy.